Cas no 2680701-44-2 (3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2680701-44-2
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 5647074
• PubChem ID: 165911292
• Update Time: 2025-06-14

3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279060
• 3-[1-(2,2,2-trifluoroacetamido)ethyl]-1H-1,2,4-triazole-5-carboxylic acid
• 2680701-44-2
• 3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C7H7F3N4O3/c1-2(11-6(17)7(8,9)10)3-12-4(5(15)16)14-13-3/h2H,1H3,(H,11,17)(H,15,16)(H,12,13,14)
• InChI Key： ZJWTVSZAYMDOIL-UHFFFAOYSA-N
• SMILES： FC(C(NC(C)C1=NC(C(=O)O)=NN1)=O)(F)F

Computed Properties

• Exact Mass: 252.04702458g/mol
• Monoisotopic Mass: 252.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid

Comprehensive Overview of 3-1-(2,2,2-Trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic Acid (CAS No. 2680701-44-2)

The compound 3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2680701-44-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and trifluoroacetamido moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antifungal and antiviral agents, owing to its ability to modulate key biological pathways.

In recent years, the demand for triazole derivatives has surged due to their versatility in medicinal chemistry. The 3-1-(2,2,2-trifluoroacetamido)ethyl side chain in this compound enhances its metabolic stability and binding affinity, making it a promising candidate for targeted therapies. With the rise of personalized medicine and precision agriculture, this compound is being investigated for its role in designing next-generation small-molecule inhibitors and crop protection agents.

From a synthetic perspective, the carboxylic acid functional group in 3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid allows for further derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is critical for optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug development. Additionally, the trifluoroacetamido group contributes to improved lipophilicity, which is essential for enhancing membrane permeability in bioactive compounds.

The compound's relevance extends to cheminformatics and computational chemistry, where it is used as a reference structure for molecular docking studies. Its CAS No. 2680701-44-2 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and fragment-based drug design. As the pharmaceutical industry shifts toward AI-driven drug discovery, this compound's structural motifs are being leveraged to train machine learning models for predicting novel therapeutic candidates.

Environmental and regulatory considerations also play a role in the compound's applications. Its trifluoromethyl group, while beneficial for bioactivity, necessitates careful evaluation of environmental persistence and ecotoxicology. Researchers are actively investigating green chemistry approaches to synthesize this compound sustainably, aligning with global trends toward eco-friendly pharmaceuticals and reduced carbon footprints.

In conclusion, 3-1-(2,2,2-trifluoroacetamido)ethyl-1H-1,2,4-triazole-5-carboxylic acid represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from drug discovery to agrochemical innovation—highlight its significance in addressing contemporary challenges in health and sustainability. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of bioactive molecule design.